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Compound of Interest

Compound Name: YKAs3003

Cat. No.: B611888 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of YKAs3003, a potent inhibitor of Escherichia coli KAS III (ecKAS III)[1].

This guide is intended for researchers, scientists, and drug development professionals.

Compound Data
A summary of the key quantitative data for YKAs3003 is presented in the table below.
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Property Value Reference

IUPAC Name
4-Cyclohexyliminomethyl-

benzene-1,3-diol
[2]

CAS Number 329180-48-5 [1][2]

Molecular Formula C₁₃H₁₇NO₂ [1][2]

Molecular Weight 219.28 g/mol [1][2]

Appearance White to off-white solid powder [2]

Purity
>98% (or refer to the

Certificate of Analysis)
[2]

Storage (Solid)

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C. Keep dry and

dark.

[2]

Storage (Solution)

Short-term (days to weeks) at

0-4°C; Long-term (months) at

-20°C. Aliquot to avoid freeze-

thaw cycles.

[2][3]

Experimental Protocol: Preparation of a 10 mM
YKAs3003 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of YKAs3003 in DMSO. It is

crucial to use high-purity reagents and sterile techniques to ensure the quality and stability of

the stock solution.

Materials:

YKAs3003 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity

Sterile microcentrifuge tubes (1.5 mL or 2 mL)
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Sterile pipette tips

Analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate YKAs3003 to Room Temperature: Before opening, allow the vial of YKAs3003 to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture, which could affect the compound's stability and mass[3].

Calculate the Mass of YKAs3003: To prepare a 10 mM stock solution, the required mass of

YKAs3003 needs to be calculated using the following formula[3][4]:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L × 0.001 L × 219.28 g/mol × 1000 mg/g = 2.19 mg

Weigh YKAs3003: Carefully weigh the calculated amount of YKAs3003 on an analytical

balance. Transfer the weighed powder into a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the

YKAs3003 powder. For a 10 mM solution, if you weighed 2.19 mg of YKAs3003, you would

add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to

dissolve the compound[3]. Visually inspect the solution to ensure that all the solid has

dissolved. If particulates are still visible, brief sonication may be used to aid dissolution[3].

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in

sterile microcentrifuge tubes[3].
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Labeling: Clearly label each aliquot with the compound name (YKAs3003), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -20°C for long-term storage[2]. For short-term use, aliquots

can be stored at 4°C for a few days to a week[2]. Protect from light.

Visualizations
Diagram of the YKAs3003 Stock Solution Preparation Workflow:
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Caption: Workflow for the preparation of YKAs3003 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611888#how-to-prepare-ykas3003-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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